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Compound of Interest

Compound Name: 5-Methyl-3-hexen-2-one

Cat. No.: B1593448 Get Quote

An In-depth Technical Guide to 5-Methyl-3-
hexen-2-one
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, structure,

and synthesis of 5-Methyl-3-hexen-2-one. The information is intended for researchers,

scientists, and professionals in drug development and other scientific fields who require

detailed technical information on this compound.

Chemical and Physical Properties
5-Methyl-3-hexen-2-one is a colorless liquid known for its pungent, metallic odor.[1] It is

primarily used as a flavoring agent in the food industry.[1][2] The compound is classified as an

enone, containing both a ketone functional group and a carbon-carbon double bond.[3]

The key physicochemical properties of 5-Methyl-3-hexen-2-one are summarized in the table

below for easy reference and comparison.
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Property Value Source

Molecular Formula C₇H₁₂O [1][4][5]

Molecular Weight 112.17 g/mol [1][4][6]

IUPAC Name (E)-5-methylhex-3-en-2-one [1][7]

CAS Number 5166-53-0 [1][5]

Appearance Colorless liquid [1][2]

Density 0.838 - 0.85 g/mL at 25 °C [1][6][8]

Refractive Index 1.437 - 1.441 at 20 °C [1][6]

Flash Point 48 °C (118.4 °F) - closed cup [6]

Solubility
Insoluble in water; miscible in

ethanol
[1][9]

Chemical Structure
The structure of 5-Methyl-3-hexen-2-one is characterized by a six-carbon chain with a ketone

at the 2-position, a double bond between carbons 3 and 4, and a methyl group at the 5-

position. The most common isomer is the (E)-isomer, also known as the trans-isomer, where

the larger substituent groups on the double bond are on opposite sides.

SMILES:CC(C)/C=C/C(=O)C[1]

InChI:InChI=1S/C7H12O/c1-6(2)4-5-7(3)8/h4-6H,1-3H3/b5-4+[1][6]

InChIKey:IYMKNYVCXUEFJE-SNAWJCMRSA-N[1][6]

Start Materials:
Isobutyraldehyde & Acetone

Aldol Condensation:
- Base Catalyst (e.g., NaOH)

- Solvent (e.g., Ethanol)
- Controlled Temperature

1. Reaction
Aqueous Workup:

- Neutralization with Acid
- Extraction with Organic Solvent

2. Isolation
Purification:

- Drying of Organic Phase
- Solvent Evaporation

- Distillation

3. Purification Final Product:
5-Methyl-3-hexen-2-one

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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